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Welcome to the technical support guide for the bromination of methoxyindane derivatives. This

document is designed for researchers, medicinal chemists, and process development scientists

who are navigating the complexities of this transformation. The inherent reactivity of the

methoxyindane scaffold presents unique challenges, where subtle shifts in reaction conditions

can lead to vastly different product profiles. This guide provides in-depth, mechanistically

grounded answers to common problems and frequently asked questions, empowering you to

troubleshoot and optimize your synthetic route.

Frequently Asked Questions (FAQs)
Q1: I'm trying to brominate the aromatic ring of my
methoxyindane but I'm getting a mixture of products.
What are the primary competing reactions I should be
aware of?
When brominating a methoxyindane, you are primarily dealing with a competition between two

distinct mechanistic pathways: Electrophilic Aromatic Substitution (SEAr) on the electron-rich
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benzene ring, and Free Radical Halogenation at the benzylic position (C1) of the indane core.

Electrophilic Aromatic Substitution (SEAr): This is the desired pathway for functionalizing the

aromatic ring. The methoxy group is a strong activating group, making the aromatic ring

highly nucleophilic and susceptible to attack by an electrophile ("Br+"). This reaction is

typically favored under polar, ionic conditions and in the absence of light or radical initiators.

[1][2]

Free Radical Halogenation: This pathway leads to the substitution of a hydrogen atom at the

benzylic position. The benzylic C-H bonds are relatively weak and susceptible to abstraction

by a bromine radical (Br•) to form a stable benzylic radical intermediate.[3][4] This reaction is

promoted by UV light, radical initiators (like AIBN or benzoyl peroxide), and is most efficient

in non-polar solvents like carbon tetrachloride (CCl₄).[5][6]

Understanding which pathway is dominant under your specific conditions is the first step to

troubleshooting.

Diagram 1: Competing Bromination Pathways
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Caption: Key reaction pathways in methoxyindane bromination.
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Q2: My goal is aromatic bromination. How does the
methoxy group affect where the bromine adds, and how
can I avoid getting multiple aromatic isomers?
The methoxy (-OCH₃) group is a powerful ortho, para-directing group in electrophilic aromatic

substitution. This is due to its ability to donate electron density into the aromatic ring via

resonance, which stabilizes the cationic intermediate (the arenium ion or sigma complex)

formed during the reaction.[2][7] The stabilization is most effective when the electrophile adds

to the positions ortho or para to the methoxy group.

However, the para position is often strongly favored over the ortho positions due to sterics; the

methoxy group can physically hinder the approach of the bulky electrophile to the adjacent

ortho carbons.

To favor a single aromatic isomer (typically the para product):

Use a sterically demanding brominating agent: While Br₂ can work, reagents like N-

Bromosuccinimide (NBS) can offer better regioselectivity.

Control Temperature: Running the reaction at lower temperatures can increase selectivity by

favoring the pathway with the lowest activation energy, which is often the formation of the

sterically less hindered para product.

Solvent Choice: Using a polar aprotic solvent like acetonitrile can promote the ionic SEAr

mechanism while suppressing radical side reactions, leading to a cleaner product profile.[8]

Diagram 2: SEAr Mechanism & Methoxy Directing Effect

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 13 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6271510/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/16%3A_Chemistry_of_Benzene_-_Electrophilic_Aromatic_Substitution/16.01%3A_Electrophilic_Aromatic_Substitution_Reactions_-_Bromination
https://chemistry.mdma.ch/hiveboard/rhodium/pdf/aromatic.bromination.nbs-ch3cn.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071614?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Para Attack (Favored) Meta Attack (Disfavored)

Methoxyindane + Br+

Arenium Ion
(Charge delocalized to O)

Slow

Para-Bromo Product

Fast, -H+

Methoxyindane + Br+

Arenium Ion
(No resonance with O)

High Energy
Transition State

Meta-Bromo Product

Click to download full resolution via product page

Caption: Resonance stabilization favors ortho/para electrophilic attack.

Q3: I'm observing significant amounts of di- and tri-
brominated products. How can I improve the selectivity
for mono-bromination?
Over-bromination, or polybromination, is a common issue because the first bromine atom

added to the ring is only weakly deactivating. Furthermore, the methoxy group's strong

activating effect means the mono-brominated product can often be more reactive than the

starting material of other, less-activated aromatic compounds.

Strategies to Promote Mono-bromination:
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Strategy Mechanism of Action Key Considerations

Control Stoichiometry
Limit the availability of the

brominating agent.

Add the brominating agent

slowly (e.g., via syringe pump)

to a solution of the

methoxyindane. Use slightly

less than one equivalent (e.g.,

0.95 eq) to ensure some

starting material remains,

preventing the product from

competing for the reagent.

Lower Temperature

Reduces the overall reaction

rate, allowing for greater

control.

Reactions can be run at 0 °C

or even -15 °C to -78 °C.[9]

This significantly dampens the

rate of the second bromination

relative to the first.

Use a Milder Reagent

Reagents like NBS are often

less aggressive than Br₂ with a

Lewis acid.

N-Bromosuccinimide in

acetonitrile or DMF is an

excellent choice for controlled

mono-bromination of activated

rings.[8]

Monitor the Reaction
Prevent the reaction from

running too long.

Use Thin Layer

Chromatography (TLC) or

High-Performance Liquid

Chromatography (HPLC) to

monitor the disappearance of

starting material and the

appearance of the mono-

brominated product. Quench

the reaction as soon as the

starting material is consumed.

Troubleshooting Guide
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Problem: My reaction is producing the benzylic bromide
instead of the desired aromatic bromide.

Symptoms: You observe a new signal in the ¹H NMR spectrum, typically a triplet or doublet

of doublets between 4.5 and 6.0 ppm, corresponding to a proton on a carbon bearing a

bromine atom (R₂CH-Br). Mass spectrometry confirms the correct mass for a mono-

brominated product.

Root Cause: Your reaction conditions are favoring a free-radical mechanism over the ionic

SEAr pathway.[3] This is the classic Wohl-Ziegler reaction.[4][6]

Solutions:

Eliminate Light: Conduct the reaction in a flask wrapped with aluminum foil. Ambient

laboratory light can be sufficient to initiate radical chain reactions.[10]

Avoid Radical Initiators: Ensure no sources of radical initiation (e.g., AIBN, benzoyl

peroxide) are present. Note that impure, aged NBS can sometimes contain radical

initiators.[6] Using freshly recrystallized NBS can minimize this.[6]

Change Solvent: Switch from non-polar solvents (CCl₄, cyclohexane) to polar aprotic

solvents (acetonitrile, DMF) or polar protic solvents (acetic acid).[8][11] Polar solvents help

to stabilize ionic intermediates, favoring the SEAr mechanism.

Add a Radical Inhibitor: In difficult cases, small amounts of a radical scavenger like

hydroquinone can be added, though this is less common and may complicate purification.

Diagram 3: Benzylic Bromination (Free Radical Mechanism)
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Caption: The free radical chain reaction for benzylic bromination.

Problem: My substrate appears to be decomposing,
resulting in a dark, complex mixture and low yield.

Symptoms: The reaction mixture turns dark brown or black. TLC analysis shows a streak of

baseline material and multiple, poorly resolved spots. Mass recovery after workup is low.

Root Cause: Methoxyindanes can be sensitive to strongly acidic or oxidative conditions,

leading to fragmentation or polymerization.[12] This is particularly true if using Br₂ with a
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strong Lewis acid catalyst (e.g., FeBr₃, AlCl₃). The HBr generated as a byproduct during

SEAr can also contribute to decomposition.[13]

Solutions:

Use a Milder Reagent: Avoid the Br₂/Lewis acid system. N-Bromosuccinimide (NBS) is an

excellent alternative as it generates Br₂ in situ at a low concentration and does not require

a strong Lewis acid.[4][8]

Buffer the Reaction: Include a non-nucleophilic base to scavenge the HBr byproduct.

Common choices include sodium bicarbonate (NaHCO₃), calcium carbonate (CaCO₃), or

pyridine.

Optimize Temperature: While lower temperatures can help with selectivity, excessively

long reaction times might lead to slow decomposition. Find a balance that allows the

reaction to complete in a reasonable timeframe (e.g., 2-6 hours).

Ensure Inert Atmosphere: While not always necessary, running the reaction under an inert

atmosphere (Nitrogen or Argon) can prevent side reactions involving atmospheric oxygen,

which can be promoted under radical or harsh oxidative conditions.[14]

Experimental Protocols
Protocol 1: Selective Aromatic Bromination (para- to
Methoxy Group)
This protocol is designed to favor the SEAr pathway and minimize benzylic and

polybromination.

Setup: To a round-bottom flask wrapped in aluminum foil and equipped with a magnetic stir

bar, add the 5-methoxyindane substrate (1.0 eq).

Solvent: Dissolve the substrate in anhydrous acetonitrile (CH₃CN) to a concentration of

approximately 0.1-0.2 M.

Cooling: Cool the solution to 0 °C using an ice-water bath.
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Reagent Addition: In a separate flask, dissolve N-Bromosuccinimide (NBS) (1.05 eq) in a

minimal amount of anhydrous acetonitrile. Add this solution dropwise to the cooled substrate

solution over 15-30 minutes.

Reaction: Allow the mixture to stir at 0 °C. Monitor the reaction progress by TLC (e.g., using

a 9:1 Hexanes:Ethyl Acetate eluent). The reaction is typically complete within 1-3 hours.

Workup: Once the starting material is consumed, pour the reaction mixture into a separatory

funnel containing a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to quench

any remaining bromine. Extract the product with dichloromethane or ethyl acetate (3x).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), filter, and concentrate in vacuo. The crude product can be purified by column

chromatography on silica gel.[2]

Protocol 2: Selective Benzylic Bromination
This protocol is designed to favor the free-radical pathway, based on the Wohl-Ziegler reaction.

[3]

Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stir bar, add

the 5-methoxyindane substrate (1.0 eq), N-Bromosuccinimide (NBS) (1.1 eq), and a catalytic

amount of azobisisobutyronitrile (AIBN) (0.05 eq).

Solvent: Add anhydrous carbon tetrachloride (CCl₄) to a concentration of 0.2-0.4 M. (Note:

CCl₄ is a known carcinogen and ozone-depleting substance. Alternative solvents like

benzotrifluoride may be used).[3]

Reaction: Heat the mixture to reflux (approx. 77 °C for CCl₄). A UV lamp (e.g., a 150W

projector lamp) can be shone on the flask to accelerate initiation.[10][15]

Monitoring: Monitor the reaction by TLC or GC-MS. The reaction is often complete in 1-4

hours. The solid succinimide byproduct will float to the top as the reaction proceeds.

Workup: Cool the reaction mixture to room temperature and filter off the solid succinimide.
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Purification: Wash the filtrate with water and brine, dry over anhydrous MgSO₄, filter, and

concentrate in vacuo. The crude product should be purified promptly by column

chromatography, as benzylic bromides can be unstable.

References
Bogdanov, J. (2014). Benzylic oxo-functionalisation of indane derivative by benzylic

bromination followed by Kornblum-type oxidation. Repository of UKIM. [Link]

Tutar, A., et al. (2008). Bromination of 5-Methoxyindane: Synthesis of New Benzoindenone

Derivatives and Ready Access to 7H-Benzo[c]fluoren-7-one Skeleton. Phosphorus, Sulfur,

and Silicon and the Related Elements. [Link]

Bogdanov, J. (2014). BENZYLIC OXO-FUNCTIONALISATION OF INDANE DERIVATIVE BY

BENZYLIC BROMINATION FOLLOWED BY KORNBLUM-TYPE OXIDATION.

ResearchGate. [Link]

Bogdanov, J. (2014). Benzylic oxo-functionalisation of indane derivative by benzylic

bromination followed by Kornblum-type oxidation. Oxidation Communications. [Link]

Vyas, P.V., et al. (2003). An efficient method of bromination of aromatic amines,

hydrocarbons and naptholts. Tetrahedron Letters. [Link]

Lumen Learning. (n.d.). Examples of electrophilic aromatic substitution. Organic Chemistry

II. [Link]

Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS). [Link]

Khalafy, J., et al. (2010). Selective Bromination of 4-Chloro-1-indanone and Synthesis of (4-

Chloro-2, 3-Dihydro-1H-indene-2-yl)methanamine. South African Journal of Chemistry. [Link]

Carreño, M. C., et al. (1995). N-Bromosuccinimide in Acetonitrile: A Mild and Regiospecific

Nuclear Brominating Reagent for Methoxybenzenes and Naphthalenes. The Journal of

Organic Chemistry. [Link]

Common Organic Chemistry. (n.d.). Bromination - Common Conditions. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 13 Tech Support

https://repository.ukim.mk/handle/20.500.12188/1961
https://www.tandfonline.com/doi/full/10.1080/10426500801972883
https://www.researchgate.net/publication/285584859_BENZYLIC_OXO-FUNCTIONALISATION_OF_INDANE_DERIVATIVE_BY_BENZYLIC_BROMINATION_FOLLOWED_BY_KORNBLUM-TYPE_OXIDATION
https://www.researchgate.net/publication/285584859
https://www.infona.pl/resource/bwmeta1.element.elsevier-ad114a84-18d2-386b-a2c7-01053b879c23
https://courses.lumenlearning.com/suny-orgchem2/chapter/examples-of-electrophilic-aromatic-substitution/
https://www.organic-chemistry.org/chemicals/oxidations/n-bromosuccinimide.shtm
https://www.researchgate.net/publication/46401065_Selective_Bromination_of_4-Chloro-1-indanone_and_Synthesis_of_4-Chloro-2_3-Dihydro-1H-indene-2-ylmethanamine
https://pubs.acs.org/doi/abs/10.1021/jo00108a030
https://commonorganicchemistry.com/Rxn_Pages/Bromination/Bromination_Index.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071614?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plaskon, A. S., et al. (2007). Simple and Regioselective Bromination of 5,6-Disubstituted-

indan-1-ones with Br2 Under Acidic and Basic Conditions. Molecules. [Link]

ACS GCI Pharmaceutical Roundtable. (n.d.). Bromination. Reagent Guides. [Link]

Tutar, A., et al. (2008). Bromination of 5-Methoxyindane: Synthesis of New Benzoindenone

Derivatives and Ready Access to 7H-Benzo[c]fluoren-7-one Skeleton. Taylor & Francis

Online. [Link]

Wikipedia. (n.d.). N-Bromosuccinimide. [Link]

Google Patents. (n.d.).

BYJU'S. (n.d.). Bromination via a Free Radical Mechanism. [Link]

Ashenhurst, J. (2018). Reactions on the “Benzylic” Carbon: Bromination And Oxidation.

Master Organic Chemistry. [Link]

Wang, Y., et al. (2017). Regioselective Electrophilic Aromatic Bromination: Theoretical

Analysis and Experimental Verification. Molecules. [Link]

Kus, N. S. (2009). Photochemical bromination of substituted indan-1-one derivatives. Turkish

Journal of Chemistry. [Link]

Jasouri, S., et al. (2010). Selective bromination of 4-chloro-1-indanone and synthesis of (4-

chloro-2, 3-dihydro-1H-indene-2-yl)methanamine. SciELO South Africa. [Link]

Chemistry LibreTexts. (2022). 16.1: Electrophilic Aromatic Substitution Reactions -

Bromination. [Link]

Oriental Journal of Chemistry. (n.d.). A Regioselective and Stereoselective Methoxy

Bromination of Olefins using Diacetoxyiodobenzene and Phenyltrimethyl

Ammoniumtribromide. [Link]

Ashenhurst, J. (2013). Bromination of Alkenes - The Mechanism. Master Organic Chemistry.

[Link]

Organic Chemistry Portal. (n.d.). Bromoarene synthesis by bromination or substitution. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.researchgate.net/publication/6232506_Simple_and_Regioselective_Bromination_of_56-Disubstituted-indan-1-ones_with_Br2_Under_Acidic_and_Basic_Conditions
https://www.acs.org/content/dam/acsorg/greenchemistry/industriainnovation/roundtable/acs-gci-pr-bromination-guide.pdf
https://www.tandfonline.com/doi/abs/10.1080/10426500801972883
https://en.wikipedia.org/wiki/N-Bromosuccinimide
https://byjus.com/chemistry/bromination/
https://www.masterorganicchemistry.com/2018/06/13/reactions-at-the-benzylic-position/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6152280/
https://journals.tubitak.gov.tr/chem/abstract.htm?id=10738
http://www.scielo.org.za/scielo.php?script=sci_arttext&pid=S0379-43502010000100013
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry(McMurry)/16%3A_Chemistry_of_Benzene_-Electrophilic_Aromatic_Substitution/16.01%3A_Electrophilic_Aromatic_Substitution_Reactions-_Bromination
https://www.orientjchem.org/vol32no1/a-regioselective-and-stereoselective-methoxy-bromination-of-olefins-using-diacetoxyiodobenzene-and-phenyltrimethyl-ammoniumtribromide/
https://www.masterorganicchemistry.com/2013/03/15/bromination-of-alkenes-the-mechanism/
https://www.organic-chemistry.org/synthesis/C-Br/bromoarenes.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071614?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ashenhurst, J. (2011). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry.

Master Organic Chemistry. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 14.2. Examples of electrophilic aromatic substitution | Organic Chemistry II
[courses.lumenlearning.com]

2. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental
Verification - PMC [pmc.ncbi.nlm.nih.gov]

3. masterorganicchemistry.com [masterorganicchemistry.com]

4. masterorganicchemistry.com [masterorganicchemistry.com]

5. Bromination - Common Conditions [commonorganicchemistry.com]

6. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]

7. chem.libretexts.org [chem.libretexts.org]

8. chemistry.mdma.ch [chemistry.mdma.ch]

9. tandfonline.com [tandfonline.com]

10. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

11. researchgate.net [researchgate.net]

12. researchgate.net [researchgate.net]

13. EP1057801A2 - Process for benzylic bromination - Google Patents [patents.google.com]

14. Bromination - Wordpress [reagents.acsgcipr.org]

15. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Technical Support Center: Bromination of
Methoxyindanes]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b071614/docs#technical-support-center-bromination-
of-methoxyindanes]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.masterorganicchemistry.com/2011/06/10/reagent-friday-n-bromosuccinimide-nbs/
https://www.benchchem.com/product/b071614?utm_src=pdf-custom-synthesis#bc-rfq
https://courses.lumenlearning.com/suny-potsdam-organicchemistry2/chapter/14-3-the-general-mechanism-chemistry-libretexts/
https://courses.lumenlearning.com/suny-potsdam-organicchemistry2/chapter/14-3-the-general-mechanism-chemistry-libretexts/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6271510/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6271510/
https://www.masterorganicchemistry.com/2018/06/13/reactions-on-the-benzylic-carbon-bromination-and-oxidation/
https://www.masterorganicchemistry.com/2011/06/10/reagent-friday-nbs-n-bromo-succinimide/
https://commonorganicchemistry.com/Rxn_Pages/Bromination/Bromination_Index.htm
https://en.wikipedia.org/wiki/N-Bromosuccinimide
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/16%3A_Chemistry_of_Benzene_-_Electrophilic_Aromatic_Substitution/16.01%3A_Electrophilic_Aromatic_Substitution_Reactions_-_Bromination
https://chemistry.mdma.ch/hiveboard/rhodium/pdf/aromatic.bromination.nbs-ch3cn.pdf
https://www.tandfonline.com/doi/full/10.1080/00397910801916223
https://journals.tubitak.gov.tr/cgi/viewcontent.cgi?article=2304&context=chem
https://www.researchgate.net/publication/6145529_Simple_and_Regioselective_Bromination_of_56-Disubstituted-indan-1-ones_with_Br2_Under_Acidic_and_Basic_Conditions
https://www.researchgate.net/publication/279084440_BENZYLIC_OXO-FUNCTIONALISATION_OF_INDANE_DERIVATIVE_BY_BENZYLIC_BROMINATION_FOLLOWED_BY_KORNBLUM-TYPE_OXIDATION
https://patents.google.com/patent/EP1057801A2/en17
https://reagents.acsgcipr.org/reagent-guides/bromination/
https://www.researchgate.net/publication/244609643_Bromination_of_5-Methoxyindane_Synthesis_of_New_Benzoindenone_Derivatives_and_Ready_Access_to_7H-Benzocfluoren-7-one_Skeleton
https://www.benchchem.com/product/b071614/docs#technical-support-center-bromination-of-methoxyindanes
https://www.benchchem.com/product/b071614/docs#technical-support-center-bromination-of-methoxyindanes
https://www.benchchem.com/product/b071614/docs#technical-support-center-bromination-of-methoxyindanes
https://www.benchchem.com/product/b071614/docs#technical-support-center-bromination-of-methoxyindanes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071614?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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